Cas no 1312010-00-6 (4-iodophenyl chloroformate)

• Product Name: 4-iodophenyl chloroformate
• CAS No: 1312010-00-6
• MF: C₇H₄ClIO₂
• MW: 282.462933540344
• MDL: MFCD24141192
• CID: 5243123
• PubChem ID: 24749944
• Update Time: 2026-03-08

4-iodophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-IODOPHENYL CHLOROFORMATE
• 4-IODOPHENYLCHLOROFORMATE
• SY296872
• Carbonochloridic acid, 4-iodophenyl ester
• 4-iodophenyl chloroformate

• MDL： MFCD24141192
• Inchi： 1S/C7H4ClIO2/c8-7(10)11-6-3-1-5(9)2-4-6/h1-4H
• InChI Key： NZTZBFBNLVJVLS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OC(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on 4-iodophenyl chloroformate

Chemical Profile of 4-iodophenyl chloroformate (CAS No. 1312010-00-6)

4-iodophenyl chloroformate, identified by the Chemical Abstracts Service Number (CAS No.) 1312010-00-6, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of chloroformates, which are widely recognized for their utility as reagents in various chemical transformations, particularly in the synthesis of esters and amides. The presence of an iodine substituent at the para position relative to the chloroformate group imparts unique reactivity and makes this compound a valuable intermediate in the development of more complex molecular architectures.

The structure of 4-iodophenyl chloroformate features a benzene ring substituted with an iodine atom at the 4-position and a chloroformate functional group at the 1-position. This arrangement allows for selective reactions at different sites, making it a versatile building block in organic synthesis. The iodine atom, being an electron-withdrawing group, can influence the electronic properties of the benzene ring, thereby affecting its reactivity in various chemical processes. This characteristic is particularly useful in cross-coupling reactions, where the iodine atom can serve as a handle for further functionalization.

In recent years, 4-iodophenyl chloroformate has been explored in the context of pharmaceutical synthesis due to its ability to facilitate the introduction of ester or amide functionalities into target molecules. One notable application is its use in the preparation of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. The chloroformate group can react with nucleophiles such as amines to form stable amides, a reaction that is fundamental in drug design. The para-iodobenzene moiety provides additional opportunities for further derivatization, allowing chemists to tailor the properties of the resulting compounds.

Recent studies have highlighted the role of 4-iodophenyl chloroformate in medicinal chemistry, particularly in the development of small-molecule inhibitors that target specific biological pathways. For instance, researchers have utilized this compound to synthesize derivatives that interact with enzymes involved in metabolic disorders. The ability to introduce iodine-labeled groups into molecules has also been exploited for imaging applications, where radiolabeled compounds are used in diagnostic procedures. The versatility of 4-iodophenyl chloroformate makes it a valuable tool for both academic research and industrial applications.

The reactivity of 4-iodophenyl chloroformate extends beyond simple esterification reactions. It can participate in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are essential for constructing complex organic molecules. These reactions often involve the transformation of iodine-containing precursors into more elaborate structures, enabling access to hitherto inaccessible scaffolds. The ability to perform such transformations under mild conditions makes 4-iodophenyl chloroformate an attractive choice for synthetic chemists aiming to achieve high yields and selectivity.

In addition to its role in drug discovery, 4-iodophenyl chloroformate has found utility in materials science and agrochemical research. For example, it has been employed in the synthesis of polymers with specific functional groups that impart unique properties such as biodegradability or enhanced thermal stability. In agrochemistry, derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to interfere with essential biological processes in plants and fungi.

The synthesis of 4-iodophenyl chloroformate typically involves the reaction of iodobenzene with phosgene or its equivalents under controlled conditions. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes to this compound, reducing reliance on hazardous reagents. These improvements are crucial for ensuring sustainable practices in chemical manufacturing and minimizing waste generation.

The handling and storage of 4-iodophenyl chloroformate require careful consideration due to its reactivity. It should be stored under inert conditions away from moisture and heat to prevent decomposition. While it does not pose direct health hazards like some other reactive intermediates, appropriate safety measures must be taken when working with it in laboratory settings.

Future research directions may explore novel applications of 4-iodophenyl chloroformate, particularly in areas such as green chemistry and biocatalysis. The development of catalytic systems that utilize this compound under milder conditions could further expand its utility and reduce its environmental impact. Additionally, investigating its role in asymmetric synthesis could open up new avenues for enantioselective drug development.

In conclusion,4-iodophenyl chloroformate (CAS No. 1312010-00-6) is a multifaceted compound with broad applications across multiple disciplines. Its unique structure and reactivity make it an indispensable tool for synthetic chemists working on pharmaceuticals, materials science, and agrochemicals alike. As research continues to uncover new uses for this compound,4-iodophenyl chloroformate is poised to remain at the forefront of chemical innovation.